Cas no 22439-65-2 (Dibenzothiophene-2-ol)

Dibenzothiophene-2-ol structure
Dibenzothiophene-2-ol structure
Product Name:Dibenzothiophene-2-ol
CAS No:22439-65-2
MF:C12H8OS
MW:200.256321907043
CID:268264
PubChem ID:155625
Update Time:2025-11-06

Dibenzothiophene-2-ol Chemical and Physical Properties

Names and Identifiers

    • Dibenzothiophene-2-ol
    • 2-HYDROXYDIBENZOTHIOPHENE
    • dibenzothiophen-2-ol
    • 3-Hydroxydiphenylenesulfide
    • monohydroxydibenzothiophene
    • XCIQGLJEEKGMRM-UHFFFAOYSA-N
    • DTXSID90176980
    • dibenzo[b,d]thiophen-2-ol
    • CCRIS 5303
    • AI-942/13331609
    • 22439-65-2
    • FT-0666431
    • 8-thiatricyclo[7.4.0.0?,?]trideca-1(9),2(7),3,5,10,12-hexaen-4-ol
    • SCHEMBL3812478
    • 2-hydroxy-dibenzothiophene
    • MDL： MFCD01927446
    • Inchi： 1S/C12H8OS/c13-8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h1-7,13H
    • InChI Key： XCIQGLJEEKGMRM-UHFFFAOYSA-N
    • SMILES： S1C2C=CC=CC=2C2C=C(C=CC1=2)O

Computed Properties

  • Exact Mass: 200.03000
  • Monoisotopic Mass: 200.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 48.5A^2

Experimental Properties

  • Density: 1.375
  • Melting Point: 158 °C
  • Boiling Point: 403.4 °C at 760 mmHg
  • Flash Point: 197.8 °C
  • Refractive Index: 1.799
  • PSA: 48.47000
  • LogP: 3.76010

Dibenzothiophene-2-ol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Dibenzothiophene-2-ol Pricemore >>

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